Cas no 1233526-31-2 (1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1233526-31-2
• MF: C₁₃H₂₁BN₂O₄S
• MW: 312.192842245102
• MDL: MFCD18383245
• CID: 1063296
• PubChem ID: 67050635
• Update Time: 2025-05-27

1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• 1-(tetrahydro-1,1-dioxido-3-thienyl)pyrazole-4-boronic acid pinacol ester
• IAJQUMAICKULHC-UHFFFAOYSA-N
• C13H21BN2O4S
• 9553AH
• SB11581
• AX8289830
• 1-(tetrahydro-1,1-dioxido-3-thienyl)pyrazole-4-boronicacidpinacolester
• 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)tetrahydrothiophene1,1-dioxide
• 1-(1,1-dioxidotetra
• 1-(Tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazole-4-boronic acid pinacol ester
• DTXSID101116934
• 1-(1,1-Dioxidotetrahydro-3-thienyl)-pyrazole-4-boronic Acid Pinacol Ester
• MFCD18383245
• SCHEMBL1485176
• EN300-3260080
• 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione
• P17083
• SY245030
• AKOS024260971
• DB-258951
• 1H-Pyrazole, 1-(tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AS-53767
• Z1675167247
• 1233526-31-2
• CS-0052792
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiolane 1,1-dioxide
• 1-(1,1-dioxidotetrahydro-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD18383245
• Inchi： 1S/C13H21BN2O4S/c1-12(2)13(3,4)20-14(19-12)10-7-15-16(8-10)11-5-6-21(17,18)9-11/h7-8,11H,5-6,9H2,1-4H3
• InChI Key： IAJQUMAICKULHC-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 312.1315085g/mol
• Monoisotopic Mass: 312.1315085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8